Development and application of a high throughput assay system for the detection of Rieske dioxygenase activity†
Organic & Biomolecular Chemistry Pub Date: 2021-01-06 DOI: 10.1039/D0OB02412K
Abstract
Herein we report the development of a new periodate-based reactive assay system for the fluorescent detection of the cis-diol metabolites produced by Rieske dioxygenases. This sensitive and diastereoselective assay system successfully evaluates the substrate scope of Rieske dioxygenases and determines the relative activity of a rationally designed Rieske dioxygenase variant library. The high throughput capacity of the assay system enables rapid and efficient substrate scope investigations and screening of large dioxygenase variant libraries.
Recommended Literature
- [1] The effect of urea on aqueous hydrophobic contact-pair interactions
- [2] Inside back cover
- [3] The inversion of cane-sugar in presence of milk constituents
- [4] Contents list
- [5] Hardware implementation of a true random number generator integrating a hexagonal boron nitride memristor with a commercial microcontroller†
- [6] Preparation of a stable superhydrophobic boat for efficient separation and removal of oil from water
- [7] Photothermal treatment of oropharyngeal cancer with carbon-defective silicon carbide†
- [8] Microfluidic in-reservoir pre-concentration using a buffer drain technique†
- [9] The potential of chiroptical and vibrational spectroscopy of blood plasma for the discrimination between colon cancer patients and the control group†
- [10] Addition reactions of ROPHy/SOPHy oxime ethers: asymmetric synthesis of nitrogen containing compounds
